Cas no 2171711-93-4 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid
• CAS No: 2171711-93-4
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5875705
• PubChem ID: 165816372
• Update Time: 2025-10-24

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-methylbutanoic acid
• EN300-1483021
• 2171711-93-4

• Inchi： 1S/C28H28N2O5/c1-18(27(32)33)15-16-29-26(31)25(19-9-3-2-4-10-19)30-28(34)35-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h2-14,18,24-25H,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： BOKUIRQCBDHYQK-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CC=1)C(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid (CAS No. 2171711-93-4)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171711-93-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, combines multiple functional groups that make it a promising candidate for various therapeutic applications. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, an amino group, a phenylacetamido moiety, and a methylbutanoic acid backbone suggests a high degree of chemical complexity and potential biological activity.

The Fmoc group is particularly noteworthy in the context of pharmaceutical research, as it is widely employed in peptide synthesis due to its stability and ease of removal under mild conditions. In this compound, the Fmoc group is attached to an amino function, which could imply applications in the synthesis of protected peptides or as an intermediate in the development of more complex biomolecules. The phenylacetamido moiety introduces additional aromaticity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes or receptors.

The methylbutanoic acid backbone provides a hydrophobic region that can influence the compound's solubility and metabolic stability. This structural feature is often engineered to optimize pharmacokinetic properties, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. The combination of these elements makes 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid a versatile building block for drug discovery efforts.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in addressing complex diseases. The unique features of this molecule position it as a valuable asset in the quest for novel therapeutic agents. For instance, the fluorenylmethoxycarbonyl protecting group not only facilitates controlled peptide synthesis but also allows for further derivatization to explore different biological activities. This flexibility is essential in modern drug design, where targeting multiple pathways or modifying existing structures can lead to improved efficacy and reduced side effects.

In the realm of academic research, this compound has been explored as a potential intermediate in the synthesis of more complex molecules with therapeutic potential. Studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on various enzymes implicated in metabolic disorders or inflammatory conditions. The phenylacetamido group, in particular, has been shown to interact with specific amino acid residues in target proteins, modulating their activity and potentially leading to therapeutic benefits.

The structural complexity of 4-2-(({9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methylbutanoic acid (CAS No. 2171711-93-4) also makes it an attractive candidate for computational studies aimed at understanding its binding interactions at the molecular level. High-resolution crystal structures or computational modeling can provide insights into how this compound might interact with biological targets, guiding further optimization efforts. Such approaches are increasingly integral to drug discovery pipelines, enabling researchers to predict and refine molecular properties before experimental validation.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that showcase advanced techniques in organic synthesis. The introduction of the Fmoc protecting group requires precise control over reaction conditions to ensure high yields and purity. Additionally, the incorporation of the phenylacetamido moiety necessitates careful consideration of coupling reactions and protecting group strategies to avoid unwanted side products. These synthetic challenges highlight the compound's complexity and underscore the expertise required to produce it on scale for research or commercial purposes.

The pharmaceutical industry continues to seek innovative ways to address unmet medical needs, and compounds like 4-(2-{(9H-fluorenine)-9-yloxy-carbonyl}amino)-2-(phenylcarbamoyl)-2-methyl-butanedioic acid (CAS No. 2171711-93-4) play a crucial role in this endeavor. By leveraging its unique structural features, researchers can develop novel analogs with enhanced pharmacological profiles. For example, modifications to the fluorenylmethoxycarbonyl group could alter metabolic stability or bioavailability, while changes to the methylbutanoic acid backbone might improve solubility or tissue distribution.

Emerging research also suggests potential applications beyond traditional small-molecule drug development. The structural motifs present in this compound could inspire new strategies for biologics engineering or targeted drug delivery systems. By integrating such molecules into polymeric matrices or nanoparticles, researchers may enhance their ability to reach specific tissues or cellular compartments within the body.

In conclusion,4-(2-{(9H-fluorenine)-9-yloxy-carbonyl}amino)-2-(phenylcarbamoyl)-2-methyl-butanedioic acid (CAS No. 2171711-93-4) represents a significant advancement in pharmaceutical chemistry due to its intricate design and multifaceted applications. Its combination of protective groups, functional moieties, and hydrophobic backbones makes it a valuable tool for both academic research and industrial drug development efforts aimed at addressing complex diseases with precision medicine approaches.